2-Chloro-N-(3-methyl-2-oxo-2,3-dihydro-benzooxazol-6-yl)-acetamide

• IUPAC Name: 2-chloro-N-(3-methyl-2-oxo-1,3-benzoxazol-6-yl)acetamide
• InChI: InChI=1S/C10H9ClN2O3/c1-13-7-3-2-6(12-9(14)5-11)4-8(7)16-10(13)15/h2-4H,5H2,1H3,(H,12,14)
• InChI Key: SNGWSYYOWYICSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)CCl)OC1=O
• Molecular Formula: C10H9ClN2O3
• DSSTOX Substance ID: DTXSID801324702
• Molecular Weight: 240.64 g/mol
• Solubility: 24.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 842971-30-6

Description

2-Chloro-N-(3-methyl-2-oxo-2,3-dihydro-benzooxazol-6-yl)-acetamide is a useful research compound. Its molecular formula is C10H9ClN2O3 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 24.2 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

The compound has shown potential in anticancer research. In particular, a derivative, 2-(3-((6-chloro-1-oxo-2,3-dihydro-1H-inden-2-ylidene)methyl)phenoxy)-N-(thiazol-2-yl)acetamide, exhibited significant growth inhibition against leukemia, non-small cell lung cancer, and breast cancer cell lines (Karaburun et al., 2018).

Bioactive Properties and Potential in Solar Cells

The compound's bioactive properties have been explored through spectroscopic and quantum mechanical studies. It's also been suggested that derivatives could serve as photosensitizers in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency and free energy of electron injection. Moreover, the non-linear optical (NLO) activity of the compounds indicates potential applications in various technologies (Mary et al., 2020).

Antimicrobial Applications

N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives of the compound have been synthesized and tested for antimicrobial activities against pathogenic bacteria and Candida species. These derivatives were more effective against fungi than bacteria, highlighting their potential in antimicrobial treatments (Mokhtari & Pourabdollah, 2013).

Anti-inflammatory Activity

Derivatives of the compound, specifically N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, have been synthesized and shown to possess significant anti-inflammatory activity (Sunder & Maleraju, 2013).

Synthesis of Arylidene Compounds

The compound was used in the synthesis of a new series of arylidene compounds from 2-iminothiazolidine-4-one, indicating its utility in complex organic synthesis processes (Azeez & Abdullah, 2019).